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Compound of Interest

Compound Name:
N-[(4-

bromophenyl)methyl]acetamide

CAS No.: 90561-76-5

Cat. No.: B3023397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of N-[(4-bromophenyl)methyl]acetamide,

a versatile chemical intermediate with significant potential in medicinal chemistry and materials

science. This document moves beyond a simple recitation of facts to offer insights into its

synthesis, properties, and applications, grounded in established scientific principles.

Chemical Identity and Nomenclature
Correctly identifying a chemical compound is the cornerstone of reproducible research. N-[(4-
bromophenyl)methyl]acetamide is systematically named according to IUPAC nomenclature,

which provides an unambiguous description of its molecular structure.

The IUPAC name, N-[(4-bromophenyl)methyl]acetamide, clearly defines the connectivity of

the atoms. It indicates an acetamide group where the nitrogen atom is substituted with a (4-

bromophenyl)methyl group, also known as a 4-bromobenzyl group.
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Synonyms: A common and accepted synonym for this compound is N-(4-

bromobenzyl)acetamide.[1][2] Researchers may encounter either name in scientific literature

and chemical supplier catalogs.

CAS Number: The Chemical Abstracts Service (CAS) has assigned the unique identifier 90561-

76-5 to this compound, which should be used for definitive identification in databases and

publications.[1][3][4]

Molecular Structure:

Caption: 2D structure of N-[(4-bromophenyl)methyl]acetamide.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is crucial for its

handling, storage, and application in experimental work.

Property Value Source

Molecular Formula C₉H₁₀BrNO [1][4]

Molecular Weight 228.09 g/mol [1][4]

Appearance Yellow solid [4]

Purity Typically ≥97% [1]

Note: Experimental data for properties such as melting point, boiling point, and solubility for N-
[(4-bromophenyl)methyl]acetamide (CAS 90561-76-5) are not readily available in the

reviewed literature. Researchers should perform their own characterization or consult supplier-

specific documentation.

Synthesis and Mechanistic Insights
The synthesis of N-[(4-bromophenyl)methyl]acetamide is a straightforward yet illustrative

example of nucleophilic acyl substitution. A common and efficient laboratory-scale synthesis

involves the reaction of 4-bromobenzylamine with an acetylating agent.
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Reaction Scheme:

4-Bromobenzylamine
Hydrochloride

N-[(4-bromophenyl)methyl]acetamideAcetyl Chloride

Triethylamine
Dichloromethane

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis.

Detailed Experimental Protocol:

A reported synthesis of N-(4-bromobenzyl)acetamide involves the following steps[4]:

Reaction Setup: To a solution of 4-bromobenzylamine hydrochloride (1.2 g, 5.4 mmol) and

triethylamine (5.5 g, 54 mmol) in dichloromethane (10 mL), acetyl chloride (555 mg, 7.02

mmol) is added at 0 °C.

Reaction Progression: The reaction mixture is stirred for 2 hours at 30 °C.

Work-up: The mixture is then concentrated. The resulting residue is dissolved in

dichloromethane (30 mL), washed with water, and dried over sodium sulfate.

Isolation: The solvent is removed under reduced pressure to yield the product.

Causality and Experimental Choices:

Choice of Base: Triethylamine is used in significant excess to neutralize the hydrochloric acid

liberated from the 4-bromobenzylamine hydrochloride starting material and the HCl

generated during the reaction of the amine with acetyl chloride. This is crucial to ensure that

the free amine is available to act as a nucleophile.
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Solvent: Dichloromethane is an excellent solvent for this reaction as it is relatively inert and

effectively dissolves the reactants.

Temperature Control: The initial addition of acetyl chloride is performed at 0 °C to control the

exothermic nature of the acylation reaction and prevent potential side reactions.

Spectral Characterization
The identity and purity of the synthesized N-[(4-bromophenyl)methyl]acetamide can be

confirmed using various spectroscopic techniques.

¹H NMR Spectroscopy:

The proton NMR spectrum provides characteristic signals that correspond to the different types

of protons in the molecule. Based on a reported synthesis, the following peaks were observed

in DMSO-d₆ at 400 MHz[4]:

δ 2.00 (s, 3H): This singlet corresponds to the three protons of the methyl group of the

acetamide moiety.

δ 4.33 (d, J= 6.4 Hz, 2H): This doublet represents the two protons of the methylene bridge

between the phenyl ring and the nitrogen atom. The coupling to the adjacent N-H proton

results in the doublet splitting.

δ 6.26 (s, 1H): This singlet is attributed to the proton of the amide (N-H) group.

δ 7.13 (d, J= 8.4 Hz, 2H): This doublet corresponds to the two aromatic protons ortho to the

methylene group.

δ 7.43 (d, J= 8.4 Hz, 2H): This doublet represents the two aromatic protons meta to the

methylene group (and ortho to the bromine atom).

Mass Spectrometry:

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for confirming the

molecular weight of the product. For N-[(4-bromophenyl)methyl]acetamide, a prominent ion

at m/z 228 [M+H]⁺ is expected, corresponding to the protonated molecule[4].
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Applications in Research and Drug Development
N-[(4-bromophenyl)methyl]acetamide serves as a valuable building block in organic

synthesis, particularly in the development of bioactive molecules.

Intermediate for Pharmaceuticals and Agrochemicals: Its structure allows for further chemical

modifications, making it a useful intermediate in the synthesis of more complex molecules

with potential applications in the pharmaceutical and agrochemical industries.[1]

Synthesis of Receptor Ligands and Enzyme Inhibitors: The presence of the aromatic bromo

substituent is particularly advantageous as it facilitates cross-coupling reactions, such as

Suzuki and Heck couplings. This allows for the introduction of diverse functional groups,

which is a common strategy in the synthesis of receptor ligands and enzyme inhibitors.[1]

Development of Bioactive Molecules: The acetamide moiety can participate in hydrogen

bonding interactions, which are crucial for the binding of molecules to biological targets. The

4-bromophenyl group provides a scaffold that can be further functionalized to optimize

binding affinity and selectivity.

Lipase Synthesis: It has been mentioned as a chemical used in the synthesis of lipase,

suggesting a role in the development of biocatalysts or related research.[3]

Safety and Handling
As with any chemical reagent, proper safety precautions should be observed when handling N-
[(4-bromophenyl)methyl]acetamide.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any

dust or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage: Store in a cool, dry place away from incompatible materials.
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Disclaimer: This information is for educational purposes only. A comprehensive and specific

Safety Data Sheet (SDS) for N-[(4-bromophenyl)methyl]acetamide (CAS 90561-76-5) should

be consulted before handling this chemical.

Conclusion
N-[(4-bromophenyl)methyl]acetamide is a chemical compound with a well-defined structure

and accessible synthetic route. Its utility as a versatile intermediate, particularly due to the

presence of the reactive bromophenyl group, makes it a valuable tool for researchers in

medicinal chemistry and organic synthesis. Further exploration of its potential in the

development of novel therapeutic agents and other advanced materials is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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